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Compound of Interest

Compound Name: 4-Bromo-1-butanol-d8

Cat. No.: B157970 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-1-butanol-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-1-butanol-
d8, a deuterated bromoalkane used in specialized research and development. Given the

limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this document

primarily relies on the SDS for the non-deuterated analogue, 4-Bromo-1-butanol, and

supplements this with established best practices for handling deuterated and halogenated

organic compounds.

Chemical Identification and Physical Properties
4-Bromo-1-butanol-d8 is the deuterium-labeled version of 4-Bromo-1-butanol.[1] While

specific physical data for the deuterated compound is not readily available, the properties of the

non-deuterated form provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Bromo-1-butanol
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Property Value Reference

Molecular Formula C₄H₉BrO

Molecular Weight 153.02 g/mol [2]

Appearance Colorless to light yellow liquid [3][4]

Boiling Point 56-58 °C at 2 mmHg [4]

Flash Point 7 °C (44.6 °F)

Density 1.068 g/cm³ [4]

Refractive Index 1.479 [4]

Solubility
Insoluble in water, soluble in

most organic solvents.[5]

Storage Temperature -20°C

Hazard Identification and Classification
4-Bromo-1-butanol is classified as a hazardous substance. The GHS classifications for the

non-deuterated compound are summarized below. It is prudent to assume that 4-Bromo-1-
butanol-d8 possesses similar hazards.

Table 2: GHS Hazard Classification for 4-Bromo-1-butanol
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 2 Danger

H225: Highly

flammable liquid and

vapor

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation

Source:

Toxicology and Health Effects
Bromoalkanes, as a class of compounds, are known to be more toxic than their chloroalkane

counterparts and can act as alkylating agents.[6] While specific toxicological data for 4-Bromo-
1-butanol-d8 is not available, the non-deuterated form is known to be harmful if swallowed and

causes irritation to the skin, eyes, and respiratory system.[3][5]

Experimental Protocols for Safe Handling
A detailed protocol for the safe handling of 4-Bromo-1-butanol-d8 is crucial to minimize

exposure and ensure a safe laboratory environment.

4.1. Risk Assessment and Planning

Hazard Identification: Review the known hazards of 4-Bromo-1-butanol (flammability, irritant).

Assume the deuterated compound has similar properties.

Exposure Scenarios: Identify all potential routes of exposure (inhalation, skin contact, eye

contact, ingestion) during handling, use, and disposal.
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Control Measures: Determine the necessary control measures, including engineering

controls, administrative controls, and personal protective equipment (PPE).

4.2. Engineering Controls

Fume Hood: All handling of 4-Bromo-1-butanol-d8, including weighing, transferring, and

use in reactions, must be conducted in a certified chemical fume hood to prevent inhalation

of vapors.

Ventilation: Ensure the laboratory has adequate general ventilation.

Grounding: Use grounding and bonding for containers and receiving equipment to prevent

static discharge, which can ignite the flammable liquid.[7]

4.3. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards are mandatory.[7] A face shield should be worn if there is a splash hazard.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) that have been

inspected for integrity before use.[7]

Skin Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]

Respiratory Protection: If working outside of a fume hood is unavoidable (not

recommended), a full-face respirator with an appropriate organic vapor cartridge should be

used.[7]

4.4. Handling and Storage Procedures

Receiving and Unpacking: Upon receipt, inspect the container for damage. Unpack in a well-

ventilated area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[8] The recommended storage temperature is -20°C. Keep away from

heat, sparks, open flames, and other ignition sources.[8]
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Inert Atmosphere: For long-term storage and to prevent degradation, consider storing under

an inert atmosphere (e.g., argon or nitrogen).

Dispensing: Use non-sparking tools for all transfers.[7]

Deuterated Compound Specifics: To maintain isotopic purity, avoid contact with protic

solvents (e.g., water, methanol) unless they are also deuterated. Use dry glassware.

4.5. Spill and Emergency Procedures

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Place the contaminated material in a sealed, labeled container for hazardous waste

disposal. Ventilate the area.

Large Spills: Evacuate the area immediately. Contact the institution's emergency response

team.

Fire: Use carbon dioxide, dry chemical, or alcohol-resistant foam to extinguish fires.[8] Do

not use a direct stream of water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[8]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

4.6. Waste Disposal

Classification: 4-Bromo-1-butanol-d8 is a halogenated organic compound and must be

disposed of as hazardous waste.
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Collection: Collect waste in a designated, labeled, and sealed container for halogenated

organic waste. Do not mix with non-halogenated waste.

Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste.

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.

Caption: Experimental workflow for 4-Bromo-1-butanol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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